Cas no 869472-66-2 (2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide)

• Product Name: 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide
• CAS No: 869472-66-2
• MF: C₁₅H₁₉ClFNO
• MW: 283.76886677742
• CID: 3108544
• PubChem ID: 7130806
• Update Time: 2025-06-20

2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclohexyl-N-(4-fluorobenzyl)acetamide
• Z104378216
• UJB47266
• 869472-66-2
• AKOS001138312
• G38781
• 865-488-7
• 2-chloro-N-cyclohexyl-N-((4-fluorophenyl)methyl)acetamide
• CS-0234618
• 2-chloro-N-cyclohexyl-N-[(4-fluorophenyl)methyl]acetamide
• EN300-14455
• SCHEMBL25073932
• 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide

• Inchi： 1S/C15H19ClFNO/c16-10-15(19)18(14-4-2-1-3-5-14)11-12-6-8-13(17)9-7-12/h6-9,14H,1-5,10-11H2
• InChI Key： NAQMTZNBMPZGQY-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC(=CC=1)F)C1CCCCC1)=O

Computed Properties

• Exact Mass: 283.1139201Da
• Monoisotopic Mass: 283.1139201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 411.8±38.0 °C at 760 mmHg
• Flash Point: 202.8±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide

Introduction to 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide (CAS No. 869472-66-2)

2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide, identified by the Chemical Abstracts Service Number (CAS No.) 869472-66-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, including its chloro, cyclohexyl, and fluoro substituents, contribute to its distinct chemical properties and potential therapeutic applications.

The molecular structure of 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide consists of a chloro group attached to a cyclohexyl ring, which is further substituted with an N-(4-fluorophenyl)methylacetamide moiety. This arrangement imparts a high degree of steric hindrance and electronic complexity, which can be leveraged to modulate biological interactions. The presence of the fluoro substituent, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various therapeutic targets. 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide has emerged as a compound of interest due to its potential role in inhibiting key enzymes involved in inflammatory and oncogenic pathways. Studies have demonstrated that structurally similar molecules can act as potent modulators of enzymes such as cyclooxygenases (COX) and proteases, which are crucial in the pathogenesis of diseases like cancer and arthritis.

One of the most compelling aspects of 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide is its ability to interact with biological targets in a highly specific manner. The combination of the cyclohexyl and fluorophenyl groups creates a scaffold that can be fine-tuned to optimize binding affinity and selectivity. This specificity is critical for minimizing off-target effects, which are often a limitation in drug development. The chloro group further contributes to the compound's reactivity, allowing for further derivatization and structural optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including those involved in signal transduction and cell proliferation. These findings suggest that 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide may have applications in the development of drugs for conditions such as chronic inflammation and autoimmune disorders.

The synthesis of 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of its production. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework. These advancements have not only facilitated the production of high-purity samples but also opened up new avenues for structural diversification.

In vitro studies have begun to unravel the pharmacological profile of 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide. Initial experiments have revealed that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For instance, preliminary data suggest that it may inhibit COX-2, a key enzyme involved in prostaglandin synthesis and inflammation. Additionally, its interaction with other proteases has been explored, indicating potential applications in cancer therapy.

The impact of fluorine substitution on the biological activity of 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide cannot be overstated. Fluoroalkanes are known for their ability to enhance lipophilicity, metabolic stability, and binding affinity. In this context, the 4-fluorophenyl group in 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide likely plays a critical role in modulating its pharmacokinetic properties. This feature makes it an attractive candidate for further development into a lead compound for drug discovery programs.

As research continues to evolve, the potential applications of 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide are likely to expand. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel bioactive molecules like this one. By leveraging computational tools alongside traditional experimental approaches, researchers can more efficiently screen large libraries of compounds for potential therapeutic value.

The future prospects for 2-Chloro-N-Cyclohexyl-N-(4-Fluorophenyl)MethylAcetamide are promising, particularly given its unique structural features and demonstrated biological activity. Further investigation into its mechanism of action and optimization through structure-based drug design could lead to the development of new treatments for a variety of diseases. As our understanding of molecular interactions continues to deepen, compounds like this one will play an increasingly important role in addressing unmet medical needs.